2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide
Overview
Description
“2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide” is a chemical compound with the empirical formula C9H8Cl2N2O2 . It is a solid substance . This compound is commercially available and is used in various research fields .
Molecular Structure Analysis
The molecular weight of “2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide” is 247.08 . The SMILES string representation of the molecule is O=C(O)CC1=CN(C=C(Cl)C=C2)C2=N1.Cl .Physical And Chemical Properties Analysis
The compound is a solid and has a density of approximately 1.55±0.1 g/cm3 . Other physical and chemical properties like boiling point, melting point, etc., are not available in the current resources.Scientific Research Applications
Fluorescent Probe for Monitoring pH Changes
Specific Scientific Field
This application falls under the field of Bioimaging and Biomedical Science .
Summary of the Application
The compound is used as a fluorescent probe for monitoring pH changes in the range of 3.0–7.0 . It has high selectivity and sensitivity, brilliant reversibility, and an extremely short response time .
Methods of Application or Experimental Procedures
The compound, 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid, is commercially available and is used directly as a fluorescent probe . The real-time imaging of pH changes in yeast was conducted .
Results or Outcomes
The probe proved to be highly effective in monitoring pH changes in yeast .
Antituberculosis Agents
Specific Scientific Field
This application is in the field of Medicinal Chemistry and Pharmaceutical Research .
Summary of the Application
Imidazo[1,2-a]pyridine analogues, including 2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide, have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Methods of Application or Experimental Procedures
The compound is synthesized and tested for its activity against MDR-TB and XDR-TB .
Results or Outcomes
The compound showed significant activity against MDR-TB and XDR-TB .
Chalcones Synthesis
Specific Scientific Field
This application is in the field of Organic Chemistry .
Summary of the Application
New chalcones containing a 2-chloroimidazo[1,2-a]pyridine fragment have been synthesized, and their optical properties have been studied . The synthesized chalcones showed high thermal stability and good film-forming properties .
Methods of Application or Experimental Procedures
The compound is used in the synthesis of chalcones containing simultaneously 2-chloroimidazo[1,2-a]pyridine and carbazole fragments . The synthesis involves a procedure similar to that described in previous studies .
Results or Outcomes
The synthesized chalcones exhibited an ordered structure and showed high thermal stability and good film-forming properties .
Fluorescent Probe for pH Monitoring
Specific Scientific Field
This application is in the field of Biomedical Science and Bioimaging .
Results or Outcomes
Anticancer Drugs
Summary of the Application
Pharmaceutical inhibition of ROR1 and Aurora kinase abrogated the activation of downstream signaling and induced cancer cell apoptosis . Hence, ROR1 and Aurora kinase considered as attractive therapeutic targets for the development of anticancer drugs .
Methods of Application or Experimental Procedures
The compound is synthesized and tested for its activity against ROR1 and Aurora kinase .
Results or Outcomes
The compound showed significant activity against ROR1 and Aurora kinase .
Safety And Hazards
properties
IUPAC Name |
2-(6-chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4O/c10-6-1-2-8-12-7(3-9(15)13-11)5-14(8)4-6/h1-2,4-5H,3,11H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IISGZYZLALLALS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1Cl)CC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Chloroimidazo[1,2-a]pyridin-2-yl)acetohydrazide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.